4-(ethanesulfonyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-ethylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H15N3O3S2/c1-2-25(22,23)13-8-6-12(7-9-13)16(21)20-17-19-15(11-24-17)14-5-3-4-10-18-14/h3-11H,2H2,1H3,(H,19,20,21)
• InChI Key: HWSOTKWEUSESOC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C17H15N3O3S2
• Molecular Weight: 373.5 g/mol

Description

4-(Ethanesulfonyl)-N-[4-(Pyridin-2-yl)-1,3-thiazol-2-yl]benzamide (also known as ES-PPT) is an organic compound that has recently been studied as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). ES-PPT has been found to be a potent inhibitor of COX-2, making it a promising target for the development of new therapeutic agents.

Mechanism of Action

Target of Action

The primary target of CHEMBL2098433, also known as GSK1073731A, TCMDC-142577, or 4-(ethanesulfonyl)-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]benzamide, is the essential malarial kinase PfCLK3 . This kinase plays a critical role in the regulation of malarial parasite RNA splicing and is essential for the survival of blood stage Plasmodium falciparum .

Mode of Action

The compound interacts with its target, PfCLK3, by inhibiting its activity. The co-crystal structure of PfCLK3 with the reversible inhibitor TCMDC-135051 facilitated the rational design of covalent inhibitors of this validated drug target . The compound binds to the kinase and inhibits its function, thereby disrupting the normal life cycle of the malaria parasite .

Biochemical Pathways

The inhibition of PfCLK3 affects the RNA splicing pathways in the malaria parasite. This disruption in RNA splicing affects the downstream processes, including protein synthesis, which is crucial for the survival and proliferation of the parasite .

Result of Action

The result of the compound’s action is the inhibition of the malarial parasite’s growth and proliferation. By targeting and inhibiting PfCLK3, the compound disrupts the parasite’s RNA splicing and protein synthesis, leading to the death of the parasite .

Advantages and Limitations for Lab Experiments

The advantages of using ES-PPT for laboratory experiments include its ability to inhibit the production of prostaglandins and other inflammatory mediators, as well as its potential as an anticancer agent. However, there are some limitations to using ES-PPT in laboratory experiments. For example, the compound is relatively unstable and can degrade over time. In addition, the synthesis of the compound is relatively complex and time-consuming.

Future Directions

The potential of ES-PPT as an inhibitor of COX-2 and as an anticancer agent is still being explored. Future research could focus on further elucidating the mechanism of action of ES-PPT and exploring its potential as a therapeutic agent. In addition, further research could focus on developing more efficient and cost-effective synthesis methods for ES-PPT. Finally, further research could focus on exploring the potential of ES-PPT as an inhibitor of other enzymes and proteins.

Synthesis Methods

ES-PPT can be synthesized from 4-ethanesulfonylbenzamide and 4-(pyridin-2-yl)-1,3-thiazol-2-yl chloride. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium chloride. The reaction is typically carried out at a temperature of 80°C for 18 hours.

Scientific Research Applications

ES-PPT has been studied in a variety of scientific research applications. In particular, it has been studied as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. In addition, ES-PPT has been studied as a potential anticancer agent, as it has been found to inhibit the growth of certain cancer cell lines.

Biochemical Analysis

Biochemical Properties

CHEMBL2098433 plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules . For instance, it has been observed to interact with the NOG protein and influence the expression of genes such as A1BG and A2M .

Cellular Effects

CHEMBL2098433 has profound effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, it has been shown to result in increased expression of the AAK1 mRNA when co-treated with the NOG protein .

Molecular Mechanism

At the molecular level, CHEMBL2098433 exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been observed to result in increased expression of the AARS1 protein when co-treated with LDN 193189 and FGF2 protein .

Metabolic Pathways

CHEMBL2098433 is involved in various metabolic pathways, interacting with enzymes or cofactors. It could also affect metabolic flux or metabolite levels . For instance, it has been observed to result in increased expression of the AAK1 mRNA when co-treated with the NOG protein .

Transport and Distribution

CHEMBL2098433 is transported and distributed within cells and tissues. This includes any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation . For example, it has been observed to result in increased expression of the AAK1 mRNA when co-treated with the NOG protein .